N'-(1,3-benzodioxol-5-ylmethylene)-2-[(2-methylphenyl)amino]acetohydrazide

• IUPAC Name: N-[(Z)-1,3-benzodioxol-5-ylmethylideneamino]-2-(2-methylanilino)acetamide
• InChI: InChI=1S/C17H17N3O3/c1-12-4-2-3-5-14(12)18-10-17(21)20-19-9-13-6-7-15-16(8-13)23-11-22-15/h2-9,18H,10-11H2,1H3,(H,20,21)/b19-9-
• InChI Key: FSCHRJLAHMPTIE-OCKHKDLRSA-N
• Canonical SMILES: CC1=CC=CC=C1NCC(=O)NN=CC2=CC3=C(C=C2)OCO3
• Isomeric SMILES: CC1=CC=CC=C1NCC(=O)N/N=C\C2=CC3=C(C=C2)OCO3
• Molecular Formula: C17H17N3O3
• Molecular Weight: 311.33 g/mol

Description

N'-(1,3-benzodioxol-5-ylmethylene)-2-[(2-methylphenyl)amino]acetohydrazide, also known as BMAA, is a compound with potential therapeutic properties. It is a hydrazide derivative of 2-aminoacetophenone and has been the subject of much scientific research due to its potential applications in medicine.

Mechanism of Action

The mechanism of action of N'-(1,3-benzodioxol-5-ylmethylene)-2-[(2-methylphenyl)amino]acetohydrazide is not fully understood, but it is thought to work by inhibiting key enzymes involved in cancer and neurodegenerative disease pathways. It has also been shown to activate the Nrf2 pathway, which is involved in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
N'-(1,3-benzodioxol-5-ylmethylene)-2-[(2-methylphenyl)amino]acetohydrazide has been shown to have a range of biochemical and physiological effects, including the inhibition of cancer cell proliferation, the induction of apoptosis, and the protection of neurons from oxidative stress. It has also been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-(1,3-benzodioxol-5-ylmethylene)-2-[(2-methylphenyl)amino]acetohydrazide in lab experiments is its potential therapeutic applications in cancer and neurodegenerative diseases. However, there are also some limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are a number of future directions for research on N'-(1,3-benzodioxol-5-ylmethylene)-2-[(2-methylphenyl)amino]acetohydrazide, including further studies on its potential therapeutic applications, the development of more efficient synthesis methods, and the investigation of its potential toxicity and side effects. Additionally, more research is needed to fully understand the mechanism of action of N'-(1,3-benzodioxol-5-ylmethylene)-2-[(2-methylphenyl)amino]acetohydrazide and its effects on various cellular pathways.

Synthesis Methods

N'-(1,3-benzodioxol-5-ylmethylene)-2-[(2-methylphenyl)amino]acetohydrazide can be synthesized using a variety of methods, including the reaction of 2-aminoacetophenone with 2-methylphenylhydrazine in the presence of a catalyst. The resulting product can then be further reacted with 1,3-benzodioxole-5-carboxaldehyde to yield N'-(1,3-benzodioxol-5-ylmethylene)-2-[(2-methylphenyl)amino]acetohydrazide.

Scientific Research Applications

N'-(1,3-benzodioxol-5-ylmethylene)-2-[(2-methylphenyl)amino]acetohydrazide has been extensively studied for its potential use in medicine, particularly in the treatment of cancer and neurodegenerative diseases. It has been shown to have anticancer properties, inhibiting the growth of cancer cells in vitro and in vivo. In addition, N'-(1,3-benzodioxol-5-ylmethylene)-2-[(2-methylphenyl)amino]acetohydrazide has been found to have neuroprotective effects, protecting neurons from oxidative stress and preventing neurodegeneration in animal models.